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An In-depth Technical Guide to 8-(N,N-
Dimethylaminomethyl)guanosine
For Researchers, Scientists, and Drug Development Professionals

Abstract
8-(N,N-Dimethylaminomethyl)guanosine is a synthetic guanosine analogue that has

garnered interest within the scientific community for its potential as an immunostimulatory

agent. As a derivative of guanosine, it belongs to a class of molecules known to interact with

the innate immune system. This technical guide provides a comprehensive overview of 8-(N,N-
Dimethylaminomethyl)guanosine, including its chemical properties, and known biological

activities, with a focus on its role as an activator of Toll-like receptor 7 (TLR7). This document is

intended to serve as a valuable resource for researchers and professionals in the fields of

immunology, pharmacology, and drug development.

Chemical Properties and Identification
8-(N,N-Dimethylaminomethyl)guanosine, also referred to as 8-(Dimethylamino)guanosine, is

a modified purine nucleoside. The core structure consists of a guanine base linked to a ribose

sugar, with a dimethylaminomethyl group substituted at the 8th position of the guanine ring.

Table 1: Chemical and Physical Properties of 8-(N,N-Dimethylaminomethyl)guanosine
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Property Value

CAS Number 7057-52-5

Molecular Formula C₁₂H₁₈N₆O₅

Molecular Weight 326.31 g/mol

IUPAC Name

2-amino-8-(dimethylaminomethyl)-9-

[(2R,3R,4S,5R)-3,4-dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]purin-6-one

Synonyms 8-(Dimethylamino)guanosine

Biological Activity: A Toll-like Receptor 7 (TLR7)
Agonist
The primary biological function of 8-(N,N-Dimethylaminomethyl)guanosine and similar

guanosine analogues is their ability to act as agonists for Toll-like receptor 7 (TLR7).[1] TLR7 is

an endosomal receptor that plays a crucial role in the innate immune system by recognizing

single-stranded RNA (ssRNA) from viruses and certain synthetic small molecules.

Activation of TLR7 initiates a signaling cascade that leads to the production of type I interferons

(IFN-α/β) and other pro-inflammatory cytokines. This response is a key component of the

antiviral defense mechanism. Several guanosine analogs have been shown to possess

immunostimulatory activity, which is dependent on the activation of TLR7.[1] In animal models,

these compounds can induce type I interferons, resulting in antiviral effects.

Signaling Pathway
The activation of TLR7 by 8-(N,N-Dimethylaminomethyl)guanosine is believed to follow the

canonical TLR7 signaling pathway. The process begins with the binding of the agonist to the

TLR7 protein within the endosome of immune cells, such as plasmacytoid dendritic cells

(pDCs). This binding event triggers the dimerization of TLR7, leading to the recruitment of the

adaptor protein MyD88. Subsequently, a signaling complex is formed involving IRAK4, IRAK1,

and TRAF6, which ultimately activates the transcription factors NF-κB and IRF7. The activation

of these transcription factors results in the expression of genes encoding type I interferons and

other inflammatory cytokines.
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Guanosine
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HEK293-TLR7 Reporter Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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